2,3-Dichloro-4-nitrophenol
Overview
Description
2,3-Dichloro-4-nitrophenol is a useful research compound. Its molecular formula is C6H3Cl2NO3 and its molecular weight is 207.99. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalytic Applications
- Synthetic Chemistry: 2,3-Dichloro-4-nitrophenol has been used as an intermediate in the synthesis of various chemical compounds. For instance, a practical synthesis of 2,4-Dichloro-3-methyl-6-nitrophenol was achieved through hydrolysis involving chlorination of p-nitrotoluene (R. Ran & C. Pittman, 1993). Additionally, 2,3-dichlorophenoxy substituted cobalt and iron phthalocyanines were synthesized from this compound, demonstrating efficiency as catalysts for aerobic oxidation of nitrophenols (E. Saka, Gülbınar Sarkı, & H. Kantekin, 2015).
Environmental and Ecotoxicological Studies
- Ecotoxicology and Environmental Impact: this compound and its derivatives have been studied for their environmental impact and toxicity. For example, 2,4-Dichloro-6-nitrophenol, a related compound, has shown anti-androgenic activity in Chinese rare minnows, indicating its potential as an endocrine-disrupting chemical (Rui Chen et al., 2016). Moreover, the effects of nitrophenols, including compounds similar to this compound, on various ecosystems and treatment systems have been extensively studied, revealing their impact on microbial processes and aquatic life (Mohammad R. Haghighi Podeh, S. Bhattacharya, & M. Qu, 1995; V. Uberoi & S. Bhattacharya, 1997).
Analytical and Photocatalytic Applications
- Photocatalysis and Detection: Studies on photocatalytic activity and detection methods for nitrophenol compounds, including those structurally related to this compound, have shown significant advancements. For instance, innovative materials like Ag2O-ZnO composite nanocones have been developed for the electrochemical detection and photodegradation of 4-Nitrophenol, a compound related to this compound, from aqueous solutions (U. Chakraborty et al., 2021).
Mechanism of Action
Target of Action
The primary target of 2,3-Dichloro-4-nitrophenol (2C4NP) is the enzyme system in certain bacteria, such as Cupriavidus sp. CNP-8 . This bacterium has been reported to degrade 2C4NP via the 1,2,4-benzenetriol (BT) pathway . The hnp
gene cluster, which is significantly upregulated in the 2C4NP-induced strain CNP-8, is suspected to be involved in the catabolism of 2C4NP .
Mode of Action
The compound interacts with its targets through a series of biochemical reactions. HnpAB, a two-component FAD-dependent monooxygenase, catalyzes the conversion of 2C4NP to BT via chloro-1,4-benzoquinone . The hnpA
gene is necessary for strain CNP-8 to utilize 2C4NP in vivo .
Biochemical Pathways
The degradation of 2C4NP in Cupriavidus sp. CNP-8 occurs via the BT pathway . This pathway is significantly different from the (chloro)hydroquinone pathways reported in all other Gram-negative 2C4NP-utilizers . HnpC, a BT 1,2-dioxygenase, catalyzes BT ring-cleavage with the formation of maleylacetate .
Result of Action
The result of the action of this compound is the degradation of the compound into less harmful substances. The degradation process involves the conversion of 2C4NP to BT via chloro-1,4-benzoquinone, followed by the cleavage of the BT ring to form maleylacetate .
Action Environment
The action of this compound is influenced by environmental factors. For instance, the transformation of 4-nitrophenol to 2-chloro-4-nitrophenol can be significantly promoted in a wastewater matrix in the UV/HOCl process . Additionally, the compound’s action, efficacy, and stability can be affected by the presence of other substances in the environment .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2,3-Dichloro-4-nitrophenol plays a significant role in biochemical reactions. A Gram-negative bacterium, Cupriavidus sp. CNP-8, has been reported to degrade 2-chloro-4-nitrophenol via the 1,2,4-benzenetriol (BT) pathway . The enzymes involved in this process include HnpAB, a two-component FAD-dependent monooxygenase, and HnpC, a BT 1,2-dioxygenase .
Cellular Effects
It is known that nitro compounds, like this compound, can have a significant impact on cell function .
Molecular Mechanism
The molecular mechanism of this compound involves the conversion of 2-chloro-4-nitrophenol to BT via chloro-1,4-benzoquinone, catalyzed by HnpAB . This is then transformed to maleylacetate by HnpC .
Temporal Effects in Laboratory Settings
It is known that nitro compounds can have varying effects over time .
Dosage Effects in Animal Models
It is known that nitro compounds can have varying effects at different dosages .
Metabolic Pathways
This compound is involved in the 1,2,4-benzenetriol pathway in certain bacteria . The enzymes involved in this pathway include HnpAB and HnpC .
Transport and Distribution
It is known that nitro compounds can have varying effects on transport and distribution .
Subcellular Localization
It is known that nitro compounds can have varying effects on subcellular localization .
Properties
IUPAC Name |
2,3-dichloro-4-nitrophenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2NO3/c7-5-3(9(11)12)1-2-4(10)6(5)8/h1-2,10H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SANZGCKGKOUHJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1[N+](=O)[O-])Cl)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.00 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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